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Compound of Interest

Compound Name: HW 173

Cat. No.: B1673424 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the proper disposal of

HS-173, a potent PI3Kα inhibitor, safeguarding both laboratory personnel and the environment.

HS-173, a compound utilized in cancer and angiogenesis research, requires careful

management throughout its lifecycle, including its final disposal. Adherence to these protocols

is critical for minimizing exposure risks and preventing environmental contamination.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to handle HS-173 with the appropriate

safety measures. Always consult the specific Safety Data Sheet (SDS) provided by the

manufacturer for comprehensive safety information.

Personal Protective Equipment (PPE) is mandatory when handling HS-173 and its waste. This

includes, but is not limited to:

Gloves: Chemically resistant gloves, such as nitrile, are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to

prevent eye contact.

Lab Coat: A standard laboratory coat should be worn to protect from splashes.
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Respiratory Protection: When handling the solid compound or if there is a risk of

aerosolization, a NIOSH-approved respirator is recommended.

All handling of HS-173, including weighing and solution preparation, should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood. An eyewash station and

safety shower must be readily accessible.

Quantitative Data Summary
For quick reference, the key identifiers for HS-173 are summarized in the table below.

Property Value

Chemical Name HS-173

Synonyms PI3K Inhibitor, PI3Kα Inhibitor

Molecular Formula C₂₁H₁₈N₄O₄S[1]

Molecular Weight 422.46 g/mol [1]

CAS Number 1276110-06-5[1]

Step-by-Step Disposal Procedures for HS-173
The disposal of HS-173 and any materials contaminated with it must be managed as

hazardous chemical waste.[1] Strict adherence to institutional, local, and national regulations is

mandatory. Never dispose of HS-173 down the drain or in the regular trash.

Waste Segregation:
Proper segregation of waste is the first and most critical step to prevent accidental chemical

reactions and ensure proper disposal.

Solid Waste: Unused or expired HS-173 powder and any disposables that have come into

direct contact with the solid compound (e.g., weigh boats, contaminated gloves, pipette tips)

must be collected in a designated, sealed hazardous waste container.[1][2]
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Liquid Waste: Solutions containing HS-173, including stock solutions typically prepared in

Dimethyl Sulfoxide (DMSO), should be collected in a dedicated, leak-proof, and chemically

compatible hazardous waste container.[1][2] Do not mix with other solvent waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Sharps Waste: Any needles, syringes, or other contaminated sharp objects must be

disposed of immediately in a designated, puncture-resistant sharps container labeled for

hazardous chemical waste.[2]

Labeling and Storage of Waste:
Accurate and clear labeling is crucial for the safe management of hazardous waste.

All waste containers must be clearly and securely labeled with the words "Hazardous

Waste," the full chemical name "HS-173," and the solvent used (e.g., DMSO).[1]

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are kept tightly closed except when adding waste and use secondary

containment to prevent spills.

Arranging for Disposal:
Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Follow your institution's specific procedures for completing a chemical waste manifest and

preparing for pickup.

Experimental Protocol: Preparation of an HS-173
Stock Solution
For many experimental applications, a stock solution of HS-173 is prepared in DMSO.

Preparation: Don all required PPE and perform the work in a chemical fume hood.

Weighing: Carefully weigh the desired amount of solid HS-173 in a tared, sealable container.
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Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the

container with the pre-weighed HS-173.

Dissolution: Gently vortex or sonicate the mixture until the solid is completely dissolved.

Storage: Store the stock solution at -20°C in a clearly labeled, sealed vial. It is recommended

to create aliquots to avoid repeated freeze-thaw cycles.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of HS-173 waste.
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Caption: Workflow for the proper disposal of HS-173 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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